Cas no 13163-74-1 ((1R,4S)-p-Menthan-2-one)
(1R,4S)-p-Menthan-2-one structure
Product Name:(1R,4S)-p-Menthan-2-one
CAS No:13163-74-1
MF:C10H18O
MW:154.249323368073
CID:2048792
PubChem ID:12305284
Update Time:2025-04-21
(1R,4S)-p-Menthan-2-one Chemical and Physical Properties
Names and Identifiers
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- (1R,4S)-p-Menthan-2-one
- (2R,5S)-2-methyl-5-propan-2-ylcyclohexan-1-one
- GCRTVIUGJCJVDD-BDAKNGLRSA-N
- Cyclohexanone, 2-methyl-5-(1-methylethyl)-, (2R,5S)-
- DTXCID00437534
- 13163-74-1
- DTXSID00486724
-
- Inchi: 1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h7-9H,4-6H2,1-3H3/t8-,9+/m1/s1
- InChI Key: GCRTVIUGJCJVDD-BDAKNGLRSA-N
- SMILES: O=C1[C@H](C)CC[C@H](C(C)C)C1
Computed Properties
- Exact Mass: 154.135765193g/mol
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
(1R,4S)-p-Menthan-2-one Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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